Cas no 2703782-22-1 (2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride
• CAS No: 2703782-22-1
• MF: C₁₉H₂₅Cl₂N₃
• MW: 366.327902555466
• MDL: MFCD34550577
• CID: 5616029
• PubChem ID: 165847703
• Update Time: 2025-07-23

2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-33051466
• 2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride
• 2703782-22-1
• 2-(1-Butyl-6-phenyl-1H-benzo[d]imidazol-2-yl)ethan-1-amine dihydrochloride

• MDL： MFCD34550577
• Inchi： 1S/C19H23N3.2ClH/c1-2-3-13-22-18-14-16(15-7-5-4-6-8-15)9-10-17(18)21-19(22)11-12-20;;/h4-10,14H,2-3,11-13,20H2,1H3;2*1H
• InChI Key： FASXQXFWZHVYMZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(CCN)=NC2C=CC(C3C=CC=CC=3)=CC1=2)CCCC

Computed Properties

• Exact Mass: 365.1425532g/mol
• Monoisotopic Mass: 365.1425532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride

Research Brief on 2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride (CAS: 2703782-22-1)

The compound 2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride (CAS: 2703782-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is being investigated for its potential therapeutic applications, particularly in the context of neurological disorders and cancer. Recent studies have focused on its unique structural properties, which enable it to interact with specific biological targets, such as G-protein coupled receptors (GPCRs) and ion channels.

One of the key findings from recent research is the compound's ability to modulate serotonin receptors, specifically the 5-HT2A and 5-HT2C subtypes. This modulation has been linked to potential applications in treating mood disorders, such as depression and anxiety. In vitro studies have demonstrated that the compound exhibits high binding affinity and selectivity for these receptors, making it a promising candidate for further drug development. Additionally, its dihydrochloride salt form enhances solubility and bioavailability, which are critical factors for pharmaceutical efficacy.

Another area of interest is the compound's potential anti-cancer properties. Preliminary studies have shown that 2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer cells. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-cancer therapies.

Recent advancements in synthetic chemistry have also enabled the scalable production of this compound, addressing previous challenges related to yield and purity. Researchers have optimized the synthesis route to ensure high reproducibility and cost-effectiveness, which is essential for translational research. Furthermore, computational modeling studies have provided insights into the compound's structure-activity relationship (SAR), aiding in the design of more potent analogs with improved pharmacokinetic properties.

In conclusion, 2-(1-butyl-6-phenyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine dihydrochloride represents a multifaceted molecule with significant therapeutic potential. Its ability to target specific receptors and pathways underscores its versatility in addressing both neurological and oncological conditions. Ongoing research aims to further elucidate its mechanisms of action and evaluate its efficacy in preclinical models, paving the way for future clinical trials.